Cas no 105271-81-6 (2-Chloro-3-(2-nitrophenoxymethyl)quinoline)

• Product Name: 2-Chloro-3-(2-nitrophenoxymethyl)quinoline
• CAS No: 105271-81-6
• MF: C₁₆H₁₁ClN₂O₃
• MW: 314.72314286232
• MDL: MFCD28246417
• CID: 3574731
• PubChem ID: 13593317
• Update Time: 2025-06-08

2-Chloro-3-(2-nitrophenoxymethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-chloro-3-[(2-nitrophenoxy)methyl]-
• 2-Chloro-3-(2-nitrophenoxymethyl)quinoline
• EN300-199758
• 2-chloro-3-[(2-nitrophenoxy)methyl]quinoline
• FEA27181
• 105271-81-6

• MDL： MFCD28246417
• Inchi： 1S/C16H11ClN2O3/c17-16-12(9-11-5-1-2-6-13(11)18-16)10-22-15-8-4-3-7-14(15)19(20)21/h1-9H,10H2
• InChI Key： KHZPIWINCBEWFP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=C(COC2=CC=CC=C2[N+]([O-])=O)C=1Cl

Computed Properties

• Exact Mass: 314.0458199Da
• Monoisotopic Mass: 314.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Chloro-3-(2-nitrophenoxymethyl)quinoline

Introduction to 2-Chloro-3-(2-nitrophenoxymethyl)quinoline (CAS No. 105271-81-6)

2-Chloro-3-(2-nitrophenoxymethyl)quinoline, identified by its Chemical Abstracts Service (CAS) number 105271-81-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 2-Chloro-3-(2-nitrophenoxymethyl)quinoline, particularly the presence of a chloro substituent and a nitrophenoxymethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs derived from this core structure, such as chloroquine and quinine, which have been widely used for their antimalarial and anti-inflammatory properties. The introduction of functional groups like the chloro substituent at the 2-position and the nitrophenoxymethyl group at the 3-position of the quinoline ring enhances the compound's reactivity and binding affinity to biological targets. This modification opens up possibilities for designing novel therapeutic agents with improved efficacy and reduced side effects.

In recent years, there has been a growing interest in quinoline derivatives as potential candidates for treating various diseases, including infectious diseases, cancer, and neurological disorders. The nitrophenoxymethyl moiety in 2-Chloro-3-(2-nitrophenoxymethyl)quinoline is particularly noteworthy, as it can serve as a versatile handle for further chemical modifications. This functionality allows for the introduction of additional pharmacophores or for the optimization of existing ones, making it a valuable building block in drug discovery campaigns.

One of the most compelling aspects of 2-Chloro-3-(2-nitrophenoxymethyl)quinoline is its potential as an intermediate in the synthesis of more complex molecules. The chloro group at the 2-position can be readily transformed into other functional groups through nucleophilic substitution reactions, while the nitrophenoxymethyl group can undergo reduction or coupling reactions to introduce additional complexity. These properties make it an attractive candidate for exploring new synthetic pathways and developing innovative drug candidates.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging therapeutic challenges. For instance, researchers have been exploring the use of quinoline-based compounds as inhibitors of bacterial enzymes that are involved in antibiotic resistance mechanisms. The structural features of 2-Chloro-3-(2-nitrophenoxymethyl)quinoline make it a promising candidate for this application, as it can be designed to interact with specific bacterial targets and disrupt essential metabolic pathways.

Moreover, the nitrophenoxymethyl group in 2-Chloro-3-(2-nitrophenoxymethyl)quinoline has been shown to enhance the solubility and bioavailability of quinoline derivatives. This is particularly important in drug development, where poor solubility can limit the effectiveness of a drug. By incorporating this functional group, researchers can improve the pharmacokinetic properties of quinoline-based drugs, making them more suitable for clinical use.

The synthesis of 2-Chloro-3-(2-nitrophenoxymethyl)quinoline involves multi-step organic transformations that highlight its complexity as a chemical entity. The process typically begins with the preparation of a quinoline precursor, followed by functionalization at the 2- and 3-positions using appropriate reagents. The chlorination step introduces the chloro substituent, while the nitration and subsequent methylation steps afford the nitrophenoxymethyl group. Each step in this synthesis requires careful optimization to ensure high yield and purity.

In conclusion, 2-Chloro-3-(2-nitrophenoxymethyl)quinoline (CAS No. 105271-81-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for quinoline derivatives, compounds like 2-Chloro-3-(2-nitrophenoxymethyl)quinoline will undoubtedly play a crucial role in advancing therapeutic strategies.